Cas no 156337-32-5 (Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-)

Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- structure
156337-32-5 structure
Product Name:Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-
CAS No:156337-32-5
MF:C23H25ClN2O
MW:380.910404920578
MDL:MFCD01074796
CID:220966
PubChem ID:133008
Update Time:2025-11-01

Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-
    • L-741,742 HYDROCHLORIDE
    • L-741,742 hydrochloride,5-(4-Chlorophenyl)-4-methyl-3-(1-(2-phenylethyl)piperidin-4-yl)isoxazolehydrochloride
    • L-741,742HCl
    • L 741742
    • 5-(4-CHLOROPHENYL)-4-METHYL-3-(1-(2-PHENYLETHYL)PIPERIDIN-4-YL)ISOXAZOLE HYDROCHLORIDE
    • Tocris-1004
    • L-741742
    • Cmpepi-3
    • 5-(4-Chlorophenyl)-4-methyl-3-(1-(2-phenylethyl)piperidin-4-yl)isoxazole
    • DTXSID0043894
    • HMS3742K05
    • 4-(5-(4-CHLOROPHENYL)-4-METHYL-3-ISOXAZOLYL)-1-(2-PHENYLETHYL)PIPERIDINE
    • 156337-32-5
    • C5B89UM05U
    • Biomol-NT_000048
    • L016523
    • CHEMBL444309
    • 4-[5-(4-Chloro-phenyl)-4-methyl-isoxazol-3-yl]-1-phenethyl-piperidine (L-741742)
    • SCHEMBL1388774
    • Q27078418
    • AKOS040746031
    • 4-[5-(4-Chloro-phenyl)-4-methyl-isoxazol-3-yl]-1-phenethyl-piperidine
    • CHEBI:92229
    • L-741,742
    • 5-(4-chlorophenyl)-4-methyl-3-[1-(2-phenylethyl)piperidin-4-yl]-1,2-oxazole
    • 4-[5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-yl]-1-(2-phenylethyl)piperidine
    • BPBio1_001096
    • BRD-K13211965-001-02-2
    • BRD-K13211965-001-01-4
    • 5-(4-chlorophenyl)-4-methyl-3-(1-phenethylpiperidin-4-yl)isoxazole
    • BDBM50050476
    • L741742
    • Piperidine, 4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-
    • L 741,742
    • NCGC00024933-02
    • PIPERIDINE, 4-(5-(4-CHLOROPHENYL)-4-METHYL-3-ISOXAZOLYL)-1-(2-PHENYLETHYL)-
    • UNII-C5B89UM05U
    • NCGC00024933-01
    • BRD-K13211965-003-01-0
    • GTPL3302
    • L 741742 (free base)
    • DTXCID8023894
    • 4-(5-(4-chlorophenyl)-4-methyl-1,2-oxazol-3-yl)-1-(2-phenylethyl)piperidine
    • L 741742 free base
    • BRD-K13211965-003-02-8
    • MDL: MFCD01074796
    • Inchi: 1S/C23H25ClN2O/c1-17-22(25-27-23(17)20-7-9-21(24)10-8-20)19-12-15-26(16-13-19)14-11-18-5-3-2-4-6-18/h2-10,19H,11-16H2,1H3
    • InChI Key: QDMAKDIDFJTXEL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C(C)C(C2CCN(CCC3C=CC=CC=3)CC2)=NO1

Computed Properties

  • Exact Mass: 416.14200
  • Monoisotopic Mass: 380.1655411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 29.3

Experimental Properties

  • PSA: 29.27000
  • LogP: 6.46540

Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
LN4330049-10mg
L-741,742hydrochloride
156337-32-5 ≥98%
10mg
RMB 2796.00 2025-02-21
Cooke Chemical
LN4330049-50mg
L-741,742hydrochloride
156337-32-5 ≥98%
50mg
RMB 11676.00 2025-02-21

Additional information on Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-

Recent Advances in the Study of Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- (CAS: 156337-32-5)

The compound Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- (CAS: 156337-32-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)-, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- exhibits promising activity as a modulator of specific biological targets. In vitro studies have demonstrated its affinity for certain receptors and enzymes, suggesting potential applications in the treatment of neurological disorders and inflammatory conditions. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and metabolic stability, which are essential for further drug development.

One of the most notable findings is the compound's potential role in addressing unmet medical needs in neurodegenerative diseases. Recent research has explored its neuroprotective effects in models of Alzheimer's and Parkinson's diseases, with encouraging results. The compound's ability to cross the blood-brain barrier and modulate key pathological pathways has positioned it as a candidate for further investigation in this area.

In addition to its therapeutic potential, safety and toxicity profiles of Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- have been rigorously evaluated. Acute and subchronic toxicity studies in animal models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support the compound's progression into more advanced stages of drug development.

Looking ahead, ongoing research is focused on elucidating the molecular mechanisms underlying the compound's biological effects and optimizing its drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued exploration of Piperidine,4-[5-(4-chlorophenyl)-4-methyl-3-isoxazolyl]-1-(2-phenylethyl)- holds great promise for advancing the field of medicinal chemistry and addressing critical healthcare challenges.

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